Cas no 952183-27-6 (N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide)

• Product Name: N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide
• CAS No: 952183-27-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD09607912
• CID: 3032441
• PubChem ID: 24213797
• Update Time: 2025-05-21

N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide
• 952183-27-6
• N-(2-Hydroxyethyl)-4-(1-pyrrolidinyl)benzamide
• N-(2-hydroxyethyl)-4-pyrrolidin-1-ylbenzamide
• MFCD09607912
• CS-0325641
• AKOS005072089
• CB-0730
• SCHEMBL19835711
• DTXSID601245776
• N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide
• N-(2-Hydroxyethyl)-4-(1-pyrrolidinyl)-benzenecarboxamide

• MDL： MFCD09607912
• Inchi： 1S/C13H18N2O2/c16-10-7-14-13(17)11-3-5-12(6-4-11)15-8-1-2-9-15/h3-6,16H,1-2,7-10H2,(H,14,17)
• InChI Key： PENHWEKMIBTCSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1CCCC1)NCCO

Computed Properties

• Exact Mass: 234.136827821Da
• Monoisotopic Mass: 234.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 175-177°

N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide

Comprehensive Overview of N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide (CAS No. 952183-27-6)

N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide (CAS No. 952183-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a hydroxyethyl group with a pyrrolidinyl substituent, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules that target neurological and metabolic pathways.

The compound's CAS number 952183-27-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide, reflects its functional groups, which are pivotal for its reactivity and binding properties. Recent studies highlight its role in modulating enzyme activity, particularly in the context of neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

In the realm of drug design, N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide is often explored for its pharmacophore potential. The hydroxyethyl moiety enhances solubility, while the pyrrolidinyl group contributes to lipophilicity, striking a balance critical for bioavailability. This dual functionality makes it a candidate for optimizing blood-brain barrier penetration, a hot topic in CNS drug development. Computational modeling and QSAR studies frequently feature this compound to predict its interactions with biological targets.

From a synthetic chemistry perspective, the compound's carboxamide linkage offers stability under physiological conditions, a trait valued in prodrug formulations. Its synthesis typically involves amide coupling reactions, with yields optimized through modern catalytic methods. Environmental and green chemistry principles are increasingly applied to its production, addressing sustainability concerns in the pharmaceutical industry.

Analytical characterization of CAS 952183-27-6 relies on advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity and compliance with regulatory standards. Its spectral data is meticulously documented in peer-reviewed journals, aiding reproducibility in research. The compound's stability under varying pH and temperature conditions is also a focal point, particularly for formulation scientists.

Emerging applications of N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide include its use in bioconjugation strategies for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). These cutting-edge therapies dominate current cancer research discussions, positioning the compound as a potential linker or payload component. Its compatibility with click chemistry further expands its utility in bioorthogonal labeling.

Regulatory agencies classify 952183-27-6 as a non-hazardous research chemical when handled under standard protocols. Safety data sheets emphasize proper PPE usage and ventilation controls, reflecting broader workplace safety trends. The compound's ecotoxicological profile is under evaluation to align with REACH and FDA guidelines.

Market analysts note growing demand for high-purity 952183-27-6 in contract research organizations (CROs). Suppliers increasingly offer custom synthesis services, catering to niche research needs. Patent landscapes reveal its incorporation in IP-protected drug candidates, highlighting its commercial relevance.

Future research directions may explore N-(2-hydroxyethyl)-4-(1-pyrrolidinyl)benzenecarboxamide's role in epigenetic modulation and senescence targeting, areas gaining traction in anti-aging research. Collaborative studies between academia and industry could unlock its potential in personalized medicine, particularly for orphan diseases with limited treatment options.